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Compound of Interest

Compound Name: 1-Benzosuberone

Cat. No.: B052882

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of 1-Benzosuberone (CAS 826-73-3). Adherence to these procedures is critical for ensuring
laboratory safety and proper management of this chemical.

Summary of Hazards and Protective Measures

1-Benzosuberone is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]
[2] It may be harmful if inhaled, ingested, or absorbed through the skin.[3] Proper personal
protective equipment (PPE) is mandatory to minimize exposure.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1-Benzosuberone to ensure the
appropriate level of PPE is used. The following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Purpose

Eye Protection

Chemical safety goggles or a
face shield.[3][4]

To protect against splashes

and vapors.

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile).[3][4]

To prevent skin contact.

Body Protection

A laboratory coat, buttoned to
its full length.[3][4] For larger
quantities, a chemical-resistant

apron may be necessary.

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required for
small quantities handled in a
well-ventilated area or
chemical fume hood.[3] For
larger quantities, or where
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
(e.g., multi-purpose
combination (US) or type
ABEK (EN 14387)) should be
used.[3]

To prevent inhalation of

vapors.

Quantitative Data

While specific occupational exposure limits (e.g., PEL, TLV) and detailed toxicity data (e.qg.,
LD50) for 1-Benzosuberone are not readily available in the searched public domains, the

following physical and chemical properties are important for safe handling.
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Property Value

Appearance Clear, light yellow liquid.[3]
Molecular Formula C11H120[3][5][6]

Molecular Weight 160.21 g/mol [1][5][6]

Boiling Point 270 °C (lit)[3]

Flash Point 113 °C (235.4 °F) - closed cup
Density 1.071 g/mL at 25 °C (lit.)[3]
Solubility in water 0.16 g/L (25 °C)[3][4]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 1-Benzosuberone
in a laboratory setting.
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Safe Handling Workflow for 1-Benzosuberone
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Review SDS

i

Don PPE

:

Prepare well-ventilated area (Fume Hood)

Handling & Use
v

Weigh/measure required amount

l

Perform experiment

l Cleanup & Disposal

Store in a cool, dry, tightly closed container Decontaminate work surfaces

Segregate and label waste

Dispose of waste according to regulations

l

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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